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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B136036

Essential Safety and Handling Guide for Antiblaze
100

This guide provides immediate, essential safety and logistical information for handling
Antiblaze 100, a chlorinated organophosphorus flame retardant. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures and
proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

Antiblaze 100 is classified with the following hazards:

e H303: May be harmful if swallowed[1]

e H332: Harmful if inhaled[1]

e H315: Causes skin irritation[1]

To mitigate these risks, the following personal protective equipment is mandatory.

1.1. Hand Protection
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Gloves resistant to chemical permeation are required.[2] While specific breakthrough data for
Antiblaze 100 is not available, general resistance for organophosphorus compounds and
chlorinated solvents should be considered.

Glove Material Resistance Rating Notes

Recommended for prolonged

Butyl Rubber Excellent
contact.
] Recommended for prolonged
Viton™ Excellent
contact.
o Suitable for splash protection
Nitrile Rubber Good to Excellent )
and short-duration tasks.
Provides good resistance to a
Neoprene Good .
range of chemicals.
) Not recommended for handling
Natural Rubber (Latex) Poor to Fair

Antiblaze 100.

Note: Always inspect gloves for signs of degradation or perforation before and during use.
Change gloves immediately if they become contaminated.

1.2. Eye and Face Protection

Tightly fitting safety goggles are the minimum requirement.[2] A full-face shield or a full-
facepiece respirator is recommended when there is a risk of splashing.

1.3. Respiratory Protection

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. If
ventilation is insufficient or if there is a risk of aerosol generation, respiratory protection is
necessary.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://riskmanagement.sites.olt.ubc.ca/files/2015/11/Lab-Spill-Clean-Up-Procedure_0.pdf
https://www.benchchem.com/product/b136036?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2015/11/Lab-Spill-Clean-Up-Procedure_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Task/Scenario Minimum Respiratory Protection

Handling small quantities in a fume hood No respirator required

i ) ) Half-mask or full-facepiece respirator with
Handling outside of a fume hood or with ) ) )
_ o organic vapor cartridges and P100 particulate
potential for aerosolization filt
ilters.

Full-facepiece respirator with organic vapor

Spill cleanu
P P cartridges and P100 patrticulate filters.

Note: A full-facepiece respirator also provides eye and face protection. All respirator users must
be fit-tested and trained in accordance with their institution's respiratory protection program.

1.4. Protective Clothing

A lab coat or chemical-resistant apron should be worn. For larger quantities or tasks with a high
risk of splashing, chemical-resistant coveralls are recommended.

Safe Handling and Storage

« Handling: Avoid direct contact with skin and eyes. Prevent the formation of mists or aerosols.
Use only in a well-ventilated area, such as a chemical fume hood.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures

3.1. Small Spill Cleanup (manageable by trained personnel)

o Evacuate and Secure: Alert others in the area and restrict access. Ensure adequate

ventilation.

e Don PPE: At a minimum, wear a full-facepiece respirator with organic vapor/particulate
cartridges, chemical-resistant gloves (butyl or viton), and a lab coat or apron.

o Contain and Absorb: Cover the spill with an inert absorbent material such as vermiculite,

sand, or commercial sorbent pads.[3]
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o Collect Waste: Carefully scoop the absorbed material into a labeled, sealable waste
container.

e Decontaminate: Clean the spill area with soap and water.
o Dispose: Treat all contaminated materials (absorbent, PPE, etc.) as hazardous waste.
3.2. Large Spill

In the event of a large spill, evacuate the area immediately and contact your institution's
emergency response team.

3.3. First Aid

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[1]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

All waste containing Antiblaze 100, including contaminated PPE and spill cleanup materials,
must be disposed of as hazardous waste.

4.1. Waste Collection
o Collect liquid waste in a designated, labeled, and sealed container.

o Collect solid waste (contaminated gloves, absorbent materials, etc.) in a separate, labeled,
and sealed container.
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4.2. Disposal Method

The recommended disposal method for organophosphorus flame retardants is incineration in a
licensed hazardous waste facility equipped with an afterburner and scrubber to neutralize

harmful combustion byproducts.[1] Do not dispose of Antiblaze 100 down the drain or in
regular trash.

Visual Guides
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PPE Selection Workflow for Handling Antiblaze 100

Hazard Assessment

Start: Handling Antiblaze 100

Y

Assess Task:
- Quantity
- Potential for Splash/Aerosol
- Ventilation

Decision Points

Aerosol Risk or
Poor Ventilation?

Yes /No
Eye Protection: Respiratory Protection: . . .
Safety Goggles (minimum) Fume Hood (preferred) No BuTaII::;l' f’/?tcgﬁcélﬁ)r:/les T:tt)eég\;? ()Crlzth:gg.
Full-Face Shield (splash risk) Respirator (if needed) Y P

Final PPE

Enhanced PPE:
Full-Face Shield,
Gloves, Apron

Standard PPE:
Goggles, Gloves,
Lab Coat

Full Protection:
Full-Face Respirator,
Gloves, Coveralls

Click to download full resolution via product page

Caption: PPE selection workflow for Antiblaze 100.
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Disposal Workflow for Antiblaze 100 Waste

Waste Generation

Liquid Antiblaze 100 Contaminated PPE

and Contaminated Solvents (gloves, wipes, etc.) Spill Cleanup Debris

Waste Collection & Segregatipn

Collect in a labeled,
sealed, chemical-resistant
liquid waste container.

Collect in a labeled,
sealed, plastic bag or container.

Interim |Storage

Store in designated
Hazardous Waste
Accumulation Area.

Final Djisposal

Arrange for pickup by
licensed hazardous
waste contractor.

Dispose via high-temperature
incineration with
scrubber and afterburner.

Click to download full resolution via product page

Caption: Disposal workflow for Antiblaze 100 waste.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b136036?utm_src=pdf-body-img
https://www.benchchem.com/product/b136036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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